2-chloro-N-[1-[oxo(10-phenothiazinyl)methyl]-4-piperidinyl]benzamide

• Molecular Formula: C25H22ClN3O2S
• Molecular Weight: 464 g/mol
• IUPAC Name: 2-chloro-N-[1-(phenothiazine-10-carbonyl)piperidin-4-yl]benzamide
• InChI: InChI=1S/C25H22ClN3O2S/c26-19-8-2-1-7-18(19)24(30)27-17-13-15-28(16-14-17)25(31)29-20-9-3-5-11-22(20)32-23-12-6-4-10-21(23)29/h1-12,17H,13-16H2,(H,27,30)
• InChI Key: BTUMIUCIIPZDME-UHFFFAOYSA-N
• SMILES: C1CN(CCC1NC(=O)C2=CC=CC=C2Cl)C(=O)N3C4=CC=CC=C4SC5=CC=CC=C53

Description

2-chloro-N-[1-[oxo(10-phenothiazinyl)methyl]-4-piperidinyl]benzamide is a member of phenothiazines.

Scientific Research Applications

Bioactivity Study of Novel Benzamides

A study explored the synthesis and characterization of novel benzamides and their metal complexes, focusing on their antibacterial activity. Notably, these compounds demonstrated considerable in vitro antibacterial properties against various bacterial strains. Copper complexes of these benzamides exhibited enhanced activities compared to the free ligands, especially against bacteria like Bacillus cereus, Proteus mirabilis, and Pseudomonas aeruginosa (Khatiwora et al., 2013).

Serotonin Receptor Agonist and Gastrointestinal Motility

Another research focused on the synthesis of benzamide derivatives, analyzing their role as serotonin 4 (5-HT(4)) receptor agonists. This study highlighted the potential of these compounds in enhancing gastrointestinal motility, indicating their promising profiles for treating related disorders (Sonda et al., 2003).

Anti-Acetylcholinesterase Activity

The synthesis and evaluation of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives were examined for their anti-acetylcholinesterase (anti-AChE) activity. Some compounds with specific benzamide substitutions demonstrated significant inhibition of acetylcholinesterase, pointing towards their potential as antidementia agents (Sugimoto et al., 1990).

N-Piperidine Benzamides as CCR5 Antagonists

Research on the synthesis and structural characterization of N-Piperidine benzamides as CCR5 antagonists was conducted. These compounds displayed certain bioactivities and were characterized by various spectroscopic methods (Cheng De-ju, 2015).

In Vitro Bactericidal Activity against MRSA

A series of substituted benzamides was assessed for their bactericidal potential against methicillin-resistant Staphylococcus aureus (MRSA). Certain compounds exhibited a remarkable rapid bactericidal effect, suggesting their efficacy in combating MRSA infections (Zadrazilova et al., 2015).

Synthesis of Radioligands for Serotonin‐5HT2‐Receptors

The synthesis of a radioiodinated ligand for serotonin‐5HT2‐receptors was explored, highlighting its potential as a tracer for γ‐emission tomography. This research demonstrates the compound's high affinity and selectivity for 5HT2-receptors, indicating its usefulness in neuroimaging studies (Mertens et al., 1994).